Cas no 6420-13-9 (1,6-Naphthalenedisulfonicacid,7-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-8-hydroxy-,sodium salt (1:3))

• Product Name: 1,6-Naphthalenedisulfonicacid,7-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-8-hydroxy-,sodium salt (1:3)
• CAS No: 6420-13-9
• MF: C₃₄H₂₈N₅NaO₁₁S₃
• MW: 801.797795295715
• CID: 506351
• Update Time: 2026-04-29

1,6-Naphthalenedisulfonicacid,7-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-8-hydroxy-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthalenedisulfonicacid,7-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-8-hydroxy-,sodium salt (1:3)

Computed Properties

• Exact Mass: 777.08711
• Monoisotopic Mass: 800.076688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• Rotatable Bond Count: 8
• Complexity: 1910
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 297

Experimental Properties

• Density: 1.66
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.753
• PSA: 272.05